2-Hydroxy-3-(Prop-1-En-2-Yl)cyclohepta-2,4,6-Trien-1-One

• IUPAC Name: 2-hydroxy-3-prop-1-en-2-ylcyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C10H10O2/c1-7(2)8-5-3-4-6-9(11)10(8)12/h3-6H,1H2,2H3,(H,11,12)
• InChI Key: AYEFINNLGCCCNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=C(C(=O)C=CC=C1)O
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol

Description

“2-Hydroxy-3-(Prop-1-En-2-Yl)cyclohepta-2,4,6-Trien-1-One” is an organic compound. It is a derivative of Tropone, also known as 2,4,6-cycloheptatrien-1-one, which is a non-benzenoid aromatic organic compound. The structure includes conjugated triene and carbonyl groups.

Scientific Research Applications

Synthesis and Chemical Properties

• Buchner Reaction/Azirine Modification

  The compound has been utilized in the Buchner reaction of 2-(diazoacetyl)-2H-azirines with benzene, leading to novel nitrogen heterocyclic scaffolds. This process contributes to the synthesis of cycloheptatriene-containing azirines, isoxazoles, and pyrroles (Galenko et al., 2021).

• Condensation Reaction Studies

  Research on the condensation reactions involving similar cycloheptatriene derivatives has been conducted. These studies help in understanding the formation of complex chemical structures and their potential applications in various fields, including antimicrobial and antioxidant areas (Rusnac et al., 2020).

Applications in Crystallography and Material Sciences

• Crystal Structure Analysis: Studies on cycloheptatriene derivatives, closely related to 2-Hydroxy-3-(Prop-1-En-2-Yl)cyclohepta-2,4,6-Trien-1-One, have been conducted to analyze their crystal structures. This research contributes to the field of crystallography and material sciences (Hill et al., 2012).

Medicinal Chemistry and Drug Development

• Antiproliferative Activity Research: Related compounds have been evaluated for their antiproliferative activity on human cancer cell lines, indicating potential applications in medicinal chemistry and drug development (Ma et al., 2017).

Organic Synthesis and Catalysis

• Palladium-Catalyzed Intramolecular Cyclization: The compound's derivatives have been utilized in the palladium-catalyzed intramolecular cyclization of alkadienyl-substituted 1,3-diketones, demonstrating its role in organic synthesis and catalysis (Goddard et al., 1995).